Cas no 481695-21-0 (2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI))

2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI) structure
481695-21-0 structure
Product Name:2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI)
CAS No:481695-21-0
MF:C7H10O4
MW:158.151902675629
CID:1019423
PubChem ID:45090296
Update Time:2025-04-20

2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Oxetanecarboxylicacid,4-oxo-,propylester(9CI)
    • 481695-21-0
    • Propyl 4-oxooxetane-2-carboxylate
    • Inchi: 1S/C7H10O4/c1-2-3-10-7(9)5-4-6(8)11-5/h5H,2-4H2,1H3
    • InChI Key: NTGFQWRFIIXSKL-UHFFFAOYSA-N
    • SMILES: O1C(CC1C(=O)OCCC)=O

Computed Properties

  • Exact Mass: 158.058
  • Monoisotopic Mass: 158.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 0.7
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent